Cas no 80554-58-1 (Schinifoline)

Schinifoline Properties

Names and Identifiers

• 2-Heptyl-1-methylquinolin-4(1H)-one
• 1-Methyl-2-heptyl-4(1H)-quinolinone
• 2-heptyl-1-methylquinolin-4-one
• 4(1H)-Quinolinone, 2-heptyl-1-methyl-
• SCHINIFOLINE
• 1-methyl-2-heptyl-4(1H)-quinolone
• 3-heptyl-2-methylisoquinolin-1(2H)-one
• 4(1H)-Quinolinone,2-heptyl-1-methyl
• N-methyl-2-heptyl-4-quinolone
• 2-Heptyl-1-methyl-4(1H)-quinolinone
• [ "1-Methyl-2-heptyl-4(1H)-quinolinone" ]
• W1073
• ST24040650
• 2-Heptyl-1-methyl-4(1H)-quinolinone (ACI)
• Schinifoline (C17 alkaloid)
• CHEBI:193320
• 80554-58-1
• DTXSID10230391
• AKOS022184568
• SB71612
• FS-9050
• CS-0032287
• HY-N4164
• CHEMBL2230198
• DTXCID10152882
• DA-57728
• G65301
• +Expand

• MDL： MFCD19441018
• InChIKey： HCUSLQJBGQJQCB-UHFFFAOYSA-N
• Inchi： 1S/C17H23NO/c1-3-4-5-6-7-10-14-13-17(19)15-11-8-9-12-16(15)18(14)2/h8-9,11-13H,3-7,10H2,1-2H3
• SMILES： O=C1C2C(=CC=CC=2)N(C)C(CCCCCCC)=C1

Computed Properties

• Exact Mass: 257.177964g/mol
• Surface Charge: 0
• XLogP3: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 257.177964g/mol
• Monoisotopic Mass: 257.177964g/mol
• Topological Polar Surface Area: 20.3Ų
• Heavy Atom Count: 19
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0
• Molecular Weight: 257.37

Experimental Properties

• LogP: 4.05140
• PSA: 22.00000
• Color/Form: Powder